(2S)-N-[(1S,2R)-2-Hydroxy-1,2-diphenylethyl]-2-pyrrolidinecarboxamide, 98%, (99% ee)

• IUPAC Name: (2S)-N-[(1S,2R)-2-hydroxy-1,2-diphenylethyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H22N2O2/c22-18(15-10-5-2-6-11-15)17(14-8-3-1-4-9-14)21-19(23)16-12-7-13-20-16/h1-6,8-11,16-18,20,22H,7,12-13H2,(H,21,23)/t16-,17-,18+/m0/s1
• InChI Key: JVOUIFUIIPEWLM-OKZBNKHCSA-N
• Canonical SMILES: C1CC(NC1)C(=O)NC(C2=CC=CC=C2)C(C3=CC=CC=C3)O
• Isomeric SMILES: C1C[C@H](NC1)C(=O)N[C@@H](C2=CC=CC=C2)[C@@H](C3=CC=CC=C3)O
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

The compound you mentioned is a chiral molecule with specific stereochemistry. It has two phenyl groups, a hydroxy group, and a pyrrolidinecarboxamide group. The (2S)-N-[(1S,2R) notation indicates the configuration of the chiral centers in the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring and the attachment of the phenyl and hydroxy groups in a way that controls the stereochemistry. The exact method would depend on the starting materials and the desired route of synthesis.

Molecular Structure Analysis

The molecule has three chiral centers, leading to a complex 3D structure. The configuration of these centers is indicated by the (2S)-N-[(1S,2R) notation.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present. The amide group might be involved in condensation or hydrolysis reactions, while the hydroxy group could potentially be involved in reactions like esterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and stereochemistry. For example, it might have specific solubility, melting point, and boiling point characteristics.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, it might interact with biological targets in a specific way due to its stereochemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and potential biological activity. Proper handling and disposal procedures should be followed.

Future Directions

Future research could explore the synthesis, reactivity, and potential applications of this compound. This could include developing more efficient synthesis methods, studying its reactivity with various reagents, and exploring potential uses in fields like pharmaceuticals or materials science.